1-{2-[4,7-dichloro-2-(4-fluorophenyl)-1H-indol-3-yl]ethyl}-3-prop-2-en-1-ylthiourea

• Molecular Formula: C20H18Cl2FN3S
• Molecular Weight: 422.3 g/mol
• IUPAC Name: 1-[2-[4,7-dichloro-2-(4-fluorophenyl)-1H-indol-3-yl]ethyl]-3-prop-2-enylthiourea
• InChI: InChI=1S/C20H18Cl2FN3S/c1-2-10-24-20(27)25-11-9-14-17-15(21)7-8-16(22)19(17)26-18(14)12-3-5-13(23)6-4-12/h2-8,26H,1,9-11H2,(H2,24,25,27)
• InChI Key: KNQLRGBELUGZTL-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=S)NCCC1=C(NC2=C(C=CC(=C12)Cl)Cl)C3=CC=C(C=C3)F

Description

N-allyl-N’-{2-[4,7-dichloro-2-(4-fluorophenyl)-1H-indol-3-yl]ethyl}thiourea is a synthetic compound that belongs to the class of indole derivatives. Indole derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications . This compound, with its unique structural features, has garnered interest in various fields of scientific research.

Preparation Methods

The synthesis of N-allyl-N’-{2-[4,7-dichloro-2-(4-fluorophenyl)-1H-indol-3-yl]ethyl}thiourea typically involves the following steps:

Starting Materials: The synthesis begins with the preparation of the indole core, which is achieved through the Fischer indole synthesis.

Functionalization: The indole core is then functionalized with 4,7-dichloro and 4-fluorophenyl groups through electrophilic substitution reactions.

Thiourea Formation: The final step involves the reaction of the functionalized indole with allyl isothiocyanate to form the desired thiourea derivative.

Chemical Reactions Analysis

N-allyl-N’-{2-[4,7-dichloro-2-(4-fluorophenyl)-1H-indol-3-yl]ethyl}thiourea undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of amines or alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions, where the thiourea group can be replaced by other nucleophiles such as amines or alcohols.

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex molecules and is used in the development of new synthetic methodologies.

Biology: The compound exhibits significant biological activities, including antiviral, anti-inflammatory, and anticancer properties.

Medicine: Due to its biological activities, it is being explored as a potential therapeutic agent for the treatment of various diseases.

Industry: It is used in the development of new materials and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of N-allyl-N’-{2-[4,7-dichloro-2-(4-fluorophenyl)-1H-indol-3-yl]ethyl}thiourea involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound binds to specific receptors or enzymes, modulating their activity and leading to the desired biological effects.

Pathways: It influences various cellular pathways, including those involved in cell proliferation, apoptosis, and inflammation.

Comparison with Similar Compounds

N-allyl-N’-{2-[4,7-dichloro-2-(4-fluorophenyl)-1H-indol-3-yl]ethyl}thiourea can be compared with other indole derivatives:

Similar Compounds: Compounds such as 4-alkyl-1-(5-fluoro-3-phenyl-1H-indole-2-carbonyl)thiosemicarbazide and 6-amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate.

Uniqueness: The presence of the allyl and thiourea groups in N-allyl-N’-{2-[4,7-dichloro-2-(4-fluorophenyl)-1H-indol-3-yl]ethyl}thiourea imparts unique chemical and biological properties, making it distinct from other indole derivatives.